5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid

• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 5-hydroxy-2-[[2-[4-(2-methylbutan-2-yl)phenoxy]acetyl]amino]benzoic acid
• InChI: InChI=1S/C20H23NO5/c1-4-20(2,3)13-5-8-15(9-6-13)26-12-18(23)21-17-10-7-14(22)11-16(17)19(24)25/h5-11,22H,4,12H2,1-3H3,(H,21,23)(H,24,25)
• InChI Key: WYKVEWZHLJAQQP-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O

Description

5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid, also known as HMB or β-hydroxy β-methylbutyrate, is a naturally occurring compound found in small amounts in certain foods, such as grapefruit and catfish. HMB has gained attention in the scientific community for its potential health benefits, particularly in the areas of muscle growth and repair.

Mechanism of Action

The exact mechanism by which 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid exerts its effects on muscle growth and repair is not fully understood. It is believed that 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid may act as an anti-catabolic agent, preventing the breakdown of muscle tissue during intense exercise. Additionally, 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid may stimulate protein synthesis, leading to increased muscle growth.
Biochemical and Physiological Effects
5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid has been shown to have a number of biochemical and physiological effects on the body. In addition to its effects on muscle mass and strength, 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid may also have anti-inflammatory properties and improve immune function. 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid has also been shown to improve bone density in older adults.

Advantages and Limitations for Lab Experiments

5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid has several advantages for use in lab experiments. It is a naturally occurring compound, making it readily available for use in research. Additionally, 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid has a well-established safety profile, with few reported side effects. However, one limitation of 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid as a research tool is the lack of standardized dosing protocols, which can make it difficult to compare results across studies.

Future Directions

There are several areas of research that warrant further investigation in the field of 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid. These include the optimal dosing protocols for 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid supplementation, the effects of 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid on muscle growth and repair in older adults, and the potential therapeutic applications of 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid in the treatment of muscle wasting disorders. Additionally, further research is needed to fully elucidate the mechanism by which 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid exerts its effects on muscle tissue.

Synthesis Methods

5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid can be synthesized through a multi-step process starting with the reaction of 2-methyl-2-butanol with phosgene to form 2-methyl-2-chloroacetyl chloride. This intermediate is then reacted with 4-(2-methylbutan-2-yl)phenol to form the desired product, 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid.

Scientific Research Applications

5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid has been the subject of numerous scientific studies, primarily in the field of exercise physiology. Research has shown that 5-Hydroxy-2-({[4-(2-methylbutan-2-yl)phenoxy]acetyl}amino)benzoic acid supplementation can increase muscle mass and strength in both trained and untrained individuals, as well as improve recovery time following intense exercise.